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Compound of Interest

Compound Name: Dowtherm Q

Cat. No.: B12700112

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the environmental impact and
biodegradability of Dowtherm Q, a synthetic organic heat transfer fluid composed of a mixture
of diphenylethane and alkylated aromatics.[1][2][3][4] This document is intended for
researchers, scientists, and drug development professionals who require a thorough
understanding of the environmental footprint of materials used in their processes. All
guantitative data is presented in structured tables for clarity and comparative analysis. Detailed
experimental protocols for key environmental tests are provided, and logical relationships are
visualized using Graphviz diagrams.

Physicochemical Properties and Composition

Dowtherm Q is a clear to light yellow liquid with an aromatic odor.[1][5] Its primary components
are diphenylethane and alkylated aromatics.[1][2][3][4] Key physical and chemical properties
are summarized in Table 1.

Table 1: Physicochemical Properties of Dowtherm Q
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Property Value Reference
N Mixture of diphenylethane and
Composition , [L[2]3]14]
alkylated aromatics
Appearance Clear to light yellow liquid [1][5]
Odor Aromatic [5]
Molecular Weight (average) 190 g/mol [6]

Boiling Point (760 mmHg)

267 °C (513 °F)

[1]5]

Freezing Point

<-40 °C (< -40 °F)

[5]

Flash Point (Closed Cup)

121 °C (250 °F)

[5]

Autoignition Temperature

412 °C (773 °F)

[1]

Vapor Pressure @ 25 °C 0.002 mmHg [51[6]
Relative Density (water = 1) @

Y ) 0.97 [5][6]
20°C/25°C
Water Solubility Very low [6]
Log Pow (n-octanol/water) 4.08 - 6.01 [6]

Environmental Fate and Ecotoxicity

The environmental fate of a chemical substance describes its transport and transformation in

the environment. For Dowtherm Q, key considerations include its biodegradability, potential for

bioaccumulation, and toxicity to aquatic organisms.

Biodegradability

Dowtherm Q is not considered readily biodegradable based on stringent OECD test

guidelines.[6] However, it is classified as inherently biodegradable, meaning it has the potential
to biodegrade, albeit at a slower rate.[6] In a 29-day OECD 301B test, Dowtherm Q achieved
40.6% biodegradation, failing the 10-day window criterion for ready biodegradability.[6]

Table 2: Biodegradability of Dowtherm Q
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Test Guideline  Result Exposure Time Classification Reference
OECD 301B or 40.6% Inherently
. : . 29 days . [6]
Equivalent Biodegradation Biodegradable
. . Not Readily
10-day Window Fail - ) [6]
Biodegradable

Bioaccumulation Potential

With a Log Pow (octanol-water partition coefficient) ranging from 4.08 to 6.01, Dowtherm Q
has a moderate potential for bioaccumulation.[6] This suggests that the substance may

accumulate in the fatty tissues of organisms.

Aquatic Toxicity

Dowtherm Q is classified as highly toxic to aquatic organisms on an acute basis.[6][7] This is
determined by the concentration of the substance that is lethal to 50% of a test population
(LC50) or causes an effect in 50% of a test population (EC50) over a short period. The aquatic
toxicity data is summarized in Table 3.

Table 3: Aquatic Toxicity of Dowtherm Q
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Test Test . Exposure
. o Endpoint Result ) Reference
Organism Guideline Time

Rainbow trout

(Oncorhynch - LC50 > 0.97 mg/L 96 hours [6]
us mykiss)
Water flea
) ) OECD 202 or
(Ceriodaphni ] EC50 0.17 mg/L 48 hours [6]
) Equivalent

a dubia)
Algae
(Pseudokirch EC50

) OECD 201 0.485 mg/L 72 hours [6]
neriella (Growth rate)
subcapitata)
Algae
(Pseudokirch NOEC

) OECD 201 0.0959 mg/L 72 hours [6]
neriella (Growth rate)
subcapitata)

Thermal Degradation

At elevated temperatures, Dowtherm Q can undergo thermal degradation, leading to the
formation of various decomposition products.[6][8] The primary degradation pathways for its
components, diphenylethane and alkylated aromatics, involve free-radical reactions.

The pyrolysis of 1,2-diphenylethane primarily proceeds through the cleavage of the ethylene
group to produce toluene.[5] Other products can include diphenylmethane and 1,1-
diphenylethane.[6] The thermal degradation of alkylbenzenes, such as those present in
Dowtherm Q, involves the dissociation of the benzylic C-C bond as a key decomposition
reaction.[1] This can lead to the formation of smaller alkylbenzenes and other hydrocarbon
fragments. A significant hazardous decomposition product that can be formed is benzene.[6][8]
The hydrodealkylation of alkyl-aromatic hydrocarbons at high temperatures is a known route to
benzene formation.

The following diagram illustrates a simplified potential thermal degradation pathway for a
component of Dowtherm Q.
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Caption: Simplified thermal degradation pathway of Dowtherm Q.

Experimental Protocols

Detailed methodologies for the key ecotoxicological and biodegradability tests cited in this
guide are outlined below.
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OECD 301B: Ready Biodegradability — CO2 Evolution
Test

This test evaluates the ultimate biodegradability of an organic compound in an aerobic
agueous medium.

Methodology:

Test Setup: A solution or suspension of the test substance in a mineral medium is inoculated
with microorganisms from a mixed population (e.g., activated sludge).

Incubation: The mixture is incubated in the dark or diffuse light under aerobic conditions at a
constant temperature.

CO2 Measurement: The amount of carbon dioxide evolved from the biodegradation of the
test substance is measured over a 28-day period. This is typically done by trapping the CO2
in a solution of barium or sodium hydroxide and then titrating the remaining hydroxide, or by
using an infrared CO2 analyzer.

Calculation: The percentage of biodegradation is calculated by comparing the amount of
CO2 produced with the theoretical amount based on the carbon content of the test
substance.

Pass Criteria for Ready Biodegradability: A substance is considered readily biodegradable if
it reaches 60% of its theoretical CO2 evolution within a 10-day window, which begins when
the degree of biodegradation has reached 10%.

The following diagram illustrates the experimental workflow for the OECD 301B test.
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Caption: Experimental workflow for OECD 301B biodegradability test.

OECD 202: Daphnia sp. Acute Immobilisation Test
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This test determines the acute toxicity of a substance to Daphnia magna, a small freshwater
crustacean.

Methodology:

Test Organisms: Young daphnids (less than 24 hours old) are used for the test.

o Test Solutions: A series of concentrations of the test substance in a suitable medium are
prepared. A control group with no test substance is also included.

o Exposure: The daphnids are exposed to the test solutions for a period of 48 hours.

o Observation: The number of immobilized daphnids is recorded at 24 and 48 hours.
Immobilisation is defined as the inability to swim within 15 seconds after gentle agitation.

o Endpoint Calculation: The results are used to calculate the EC50, which is the concentration
of the test substance that causes immobilisation in 50% of the daphnids.

OECD 201: Freshwater Alga and Cyanobacteria, Growth
Inhibition Test

This test assesses the toxicity of a substance to freshwater algae by measuring the inhibition of
their growth.

Methodology:

o Test Organism: A selected species of green algae, such as Pseudokirchneriella subcapitata,
IS used.

o Test Cultures: Exponentially growing algal cultures are exposed to a range of concentrations
of the test substance in a nutrient-rich medium.

¢ Incubation: The cultures are incubated under constant illumination and temperature for 72
hours.

o Growth Measurement: The growth of the algae is measured at least daily by determining the
cell concentration or another biomass surrogate (e.g., fluorescence).
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» Endpoint Calculation: The growth rate and yield in the test cultures are compared to those of
a control culture to determine the EC50, the concentration that causes a 50% reduction in
growth or yield.

The logical relationship for determining the environmental risk of a chemical like Dowtherm Q
is depicted in the following diagram.
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Caption: Logical framework for environmental risk assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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biodegradability-of-dowtherm-q]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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